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Compound of Interest

Compound Name: 1,1-Diethylcyclopropane

Cat. No.: B092845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Diethylcyclopropane is a saturated hydrocarbon featuring a cyclopropane ring substituted

with two ethyl groups attached to the same carbon atom. Its International Union of Pure and

Applied Chemistry (IUPAC) name is 1,1-diethylcyclopropane.[1] This guide provides a

comprehensive overview of its chemical properties, synthesis, and spectroscopic data, tailored

for a technical audience in research and development. The unique conformational constraints

and electronic properties imparted by the cyclopropane ring make this and related structures of

interest in medicinal chemistry and materials science.

Chemical and Physical Properties
1,1-Diethylcyclopropane is a cycloalkane with the molecular formula C₇H₁₄ and a molecular

weight of 98.19 g/mol .[1] A summary of its key physical and chemical properties is presented in

the table below.
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Property Value Source

IUPAC Name 1,1-diethylcyclopropane [1]

CAS Number 1003-19-6 [1]

Molecular Formula C₇H₁₄ [1]

Molecular Weight 98.19 g/mol [1]

Boiling Point 87.9 °C at 760 mmHg LookChem

Density 0.774 g/cm³ LookChem

Refractive Index 1.3915 (estimate) LookChem

Synthesis of 1,1-diethylcyclopropane
The synthesis of 1,1-diethylcyclopropane can be achieved through several methods. A

classical approach involves the intramolecular cyclization of a 1,3-dihaloalkane using a

reducing agent, such as zinc.

Experimental Protocol: Synthesis from 1,3-dibromo-2,2-
diethylpropane
This protocol is based on the general principles of the Freund reaction for cyclopropane

synthesis.

Materials:

1,3-dibromo-2,2-diethylpropane

Zinc dust, activated

Ethanol, absolute

Diethyl ether

Hydrochloric acid, dilute
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Sodium bicarbonate solution, saturated

Anhydrous magnesium sulfate

Procedure:

A reaction flask equipped with a reflux condenser and a mechanical stirrer is charged with

activated zinc dust and absolute ethanol.

1,3-dibromo-2,2-diethylpropane is added to the stirred suspension.

The reaction mixture is heated to reflux with vigorous stirring for several hours. The progress

of the reaction can be monitored by gas chromatography.

After cooling to room temperature, the reaction mixture is filtered to remove unreacted zinc.

The filtrate is diluted with water and extracted with diethyl ether.

The combined ether extracts are washed sequentially with dilute hydrochloric acid, saturated

sodium bicarbonate solution, and water.

The organic layer is dried over anhydrous magnesium sulfate.

The solvent is removed by distillation, and the resulting crude 1,1-diethylcyclopropane is

purified by fractional distillation.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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